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Compound of Interest

Compound Name: Dimethyl Phthalate

Cat. No.: B1670679

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical industrial applications of Dimethyl
Phthalate (DMP), a versatile organic compound that played a significant role in the chemical
industry of the 20th century. This document provides a detailed overview of its primary uses,
guantitative production data, historical formulations, and the logical workflows of its application.

Core Industrial Applications

Historically, Dimethyl Phthalate was a key chemical intermediate with a range of applications,
primarily valued for its properties as a plasticizer and an insect repellent. Its utility stemmed
from its ability to impart flexibility to polymers and its effectiveness in repelling various insects,
a critical need during World War II.

Plasticizer for Cellulose-Based Polymers

Dimethyl Phthalate was a widely used plasticizer for cellulose esters, such as cellulose
acetate and nitrocellulose.[1] It enhanced the flexibility and workability of these materials, which
were used in a variety of products.

e Cellulose Acetate: DMP was incorporated into cellulose acetate formulations to produce
films, molded articles, and coatings.[2] While effective, its relatively high volatility compared
to later-developed plasticizers led to its gradual replacement in some applications by
compounds like diethyl phthalate.[3]
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 Nitrocellulose Lacquers: DMP's ability to dissolve nitrocellulose made it a crucial component
in the formulation of lacquers and varnishes, particularly for the automotive industry.[1]
These lacquers provided durable and glossy finishes.[2] Its use in this sector was significant
from the 1920s onwards.

Insect Repellent

One of the most critical historical applications of Dimethyl Phthalate was as an insect
repellent. Its development and widespread use were significantly driven by military needs,
especially during World War I, to protect soldiers from insect-borne diseases.[4] DMP was
effective against a range of pests, including mosquitoes and ticks.[1]

Historical Production and Consumption

Quantitative data on the early production of Dimethyl Phthalate is scarce. However, reports
from the U.S. Tariff Commission on "Synthetic Organic Chemicals"” provide a snapshot of its
production in the mid-20th century.

U.S. Production U.S. Sales

Year (Thousands of (Thousands of Unit Value ($/lb)
Pounds) Pounds)

1963 3,843 3,432 0.21

Source: U.S. Tariff Commission, Synthetic Organic Chemicals, United States Production and
Sales, 1963[1]

Historical Formulations and Experimental Protocols

Detailed experimental protocols from the historical period are not always well-documented in
modern scientific literature. However, historical chemical formularies provide valuable insights
into the practical application of DMP.

Cellulose Acetate Plastic Formulation

An early formulation for cellulose acetate plastics utilizing Dimethyl Phthalate is found in "The
Chemical Formulary, Volume 11."
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Protocol:
e Ingredients:
o Cellulose Acetate
o Dimethyl Phthalate (5 parts)
o Monomethyl Ether of Ethylene Glycol (90 parts)
o Methyl Acetate (5 parts)

e Procedure: The components were combined to form a plasticized cellulose acetate
composition suitable for molding or forming into sheets. The exact procedural details for
mixing and processing would have varied depending on the specific end product.

Source: The Chemical Formulary, Volume II[5][6]

Insect Repellent Formulation (World War Il Era)

During World War I, Dimethyl Phthalate was a primary active ingredient in insect repellents
used by the military.

Protocol:
» Active Ingredient:
o Dimethyl Phthalate

o Formulation: DMP was often used in its pure form or in simple formulations. A common
preparation involved a 25% solution of Dimethyl Phthalate in alcohol.[7] For a longer-lasting
effect, it was also formulated as a 15% emulsion in vaseline or glycerine.[7]

o Application: The repellent was applied directly to the skin or used to impregnate clothing to
provide protection against biting insects.

Source: A Short History of the Flavor Industry, with reference to WWII production.[4]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1670679?utm_src=pdf-body
https://archive.org/stream/in.ernet.dli.2015.271683/2015.271683.The-Chemical_djvu.txt
https://www.scribd.com/document/379513459/2015-38037-the-Chemical-Formulary-Vol-2
https://www.benchchem.com/product/b1670679?utm_src=pdf-body
https://www.benchchem.com/product/b1670679?utm_src=pdf-body
https://www.benchchem.com/product/b1670679?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000I02W.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000I02W.TXT
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/Viscosity_of_polyester_polyol/attachment/5ff468afe35e2b0001032ff4/AS%3A976608852709381%401609853103833/download/Phtalic+Acids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Manufacturing Process

The primary historical method for the industrial production of Dimethyl Phthalate was the

esterification of phthalic anhydride with methanol.

Caption: Manufacturing Process of Dimethyl Phthalate.

The reaction was typically catalyzed by a strong acid, such as sulfuric acid.[1] The crude DMP

was then purified, usually by distillation, to yield the final product.

Logical Workflow of Industrial Application

The application of Dimethyl Phthalate in its primary historical roles followed a straightforward

industrial logic.
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Caption: Industrial Application Workflow of DMP.
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Signaling Pathways in Insect Repellency

The precise molecular signaling pathways by which Dimethyl Phthalate exerts its repellent
effect on insects were not well understood during the period of its peak historical use. Modern
research on insect repellents suggests that they can act on the olfactory or gustatory systems
of insects, often by targeting specific receptors to create an aversive response. However,
detailed historical documentation on the perceived mechanism of action at a molecular level is
not available.

Conclusion

Dimethyl Phthalate was a historically significant industrial chemical with primary applications
as a plasticizer for cellulose-based polymers and as a crucial insect repellent. Its production
and use were particularly prominent in the mid-20th century. While it has been largely
superseded by other compounds in many of its original applications due to factors like volatility
and the development of more effective alternatives, its historical role provides a valuable case
study in the evolution of industrial chemistry and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670679#historical-industrial-applications-of-
dimethyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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